Cas no 2228995-25-1 (2-(3-cyclopropylphenyl)-2-oxoacetic acid)

• Product Name: 2-(3-cyclopropylphenyl)-2-oxoacetic acid
• CAS No: 2228995-25-1
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 6056672
• PubChem ID: 165861923
• Update Time: 2025-06-11

2-(3-cyclopropylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylphenyl)-2-oxoacetic acid
• EN300-1737976
• 2228995-25-1

• Inchi： 1S/C11H10O3/c12-10(11(13)14)9-3-1-2-8(6-9)7-4-5-7/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key： FUOMVCLWACGQGU-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=CC=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.7±25.0 °C(Predicted)
• pka: 2.17±0.54(Predicted)

Additional information on 2-(3-cyclopropylphenyl)-2-oxoacetic acid

Comprehensive Overview of 2-(3-cyclopropylphenyl)-2-oxoacetic acid (CAS No. 2228995-25-1): Properties, Applications, and Research Insights

2-(3-cyclopropylphenyl)-2-oxoacetic acid (CAS No. 2228995-25-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclopropyl-substituted phenyl derivative belongs to the class of α-keto acids, characterized by a reactive carbonyl group adjacent to a carboxylic acid moiety. The presence of the cyclopropyl ring imparts steric and electronic properties that influence its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the compound's potential as a building block for drug discovery, particularly in designing enzyme inhibitors targeting metabolic pathways. Its oxoacetic acid group serves as a key pharmacophore, enabling interactions with biological targets. Researchers are exploring its utility in developing anti-inflammatory agents and antioxidant formulations, aligning with the growing demand for novel therapeutic candidates in precision medicine. The compound's lipophilicity, modulated by the cyclopropyl group, enhances membrane permeability—a critical factor in bioavailability optimization.

From an industrial perspective, 2-(3-cyclopropylphenyl)-2-oxoacetic acid is synthesized via Friedel-Crafts acylation followed by oxidation, with yields optimized through modern green chemistry protocols. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. Environmental considerations drive innovations in its production, such as solvent-free reactions and catalytic methods—topics frequently searched in sustainable chemistry forums.

The compound's stability under physiological conditions has spurred investigations into its structure-activity relationships (SAR). Computational models predict its binding affinity for protein targets like kinases and GPCRs, addressing trending queries about AI-driven drug design. Patent databases reveal its inclusion in proprietary formulations for metabolic disorders, reflecting industry interest in its scaffold versatility.

In material science, derivatives of 2-(3-cyclopropylphenyl)-2-oxoacetic acid exhibit promise as ligands for metal-organic frameworks (MOFs), a hot topic in nanotechnology circles. Its chelating properties enable applications in catalysis and sensor development, resonating with searches for smart materials. Safety profiles indicate low ecotoxicity, though standard laboratory handling precautions apply.

Future directions include exploring its chiral variants for asymmetric synthesis and bioconjugation techniques. As research on small-molecule modulators expands, this compound's role in high-throughput screening libraries continues to grow—answering frequent queries about drug discovery pipelines. Collaborative studies between academia and biotech firms aim to unlock its full potential while adhering to REACH compliance standards.